Cas no 1005301-79-0 (N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]cyclohexanecarboxamide)

• Product Name: N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]cyclohexanecarboxamide
• CAS No: 1005301-79-0
• MF: C₂₂H₂₆N₂O₃S
• MW: 398.518444538116
• CID: 5507876
• Update Time: 2025-06-11

N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-7-yl]cyclohexanecarboxamide
• N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]cyclohexanecarboxamide

• Inchi： 1S/C22H26N2O3S/c25-22(18-8-3-1-4-9-18)23-19-14-13-17-10-7-15-24(21(17)16-19)28(26,27)20-11-5-2-6-12-20/h2,5-6,11-14,16,18H,1,3-4,7-10,15H2,(H,23,25)
• InChI Key： RZNBHSBWQWRKKS-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC3=C(C=C2)CCCN3S(C2=CC=CC=C2)(=O)=O)=O)CCCCC1

Additional information on N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]cyclohexanecarboxamide

Comprehensive Overview of N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]cyclohexanecarboxamide (CAS No. 1005301-79-0)

N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]cyclohexanecarboxamide, identified by its CAS number 1005301-79-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a benzenesulfonyl group, a tetrahydroquinoline core, and a cyclohexanecarboxamide moiety. Its intricate design makes it a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways.

The compound's structural complexity aligns with current trends in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. With the rise of precision medicine and personalized therapies, molecules like N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]cyclohexanecarboxamide are being investigated for their potential to modulate specific biological processes. Researchers are particularly interested in its pharmacokinetic properties and binding affinity, which could pave the way for innovative treatments in neurology and oncology.

In the context of synthetic chemistry, this compound exemplifies advancements in heterocyclic chemistry and sulfonamide derivatives. Its synthesis often involves multi-step reactions, including sulfonylation and amide coupling, which are critical techniques in modern organic synthesis. The compound's stability and solubility profiles are also key areas of study, as these factors influence its applicability in formulation development.

From an SEO perspective, users frequently search for terms like "CAS 1005301-79-0 uses," "benzenesulfonyl tetrahydroquinoline derivatives," and "cyclohexanecarboxamide applications." These queries reflect growing curiosity about the compound's industrial and research applications. Additionally, questions such as "How is N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]cyclohexanecarboxamide synthesized?" highlight the demand for detailed technical insights.

The compound's relevance extends to academic research, where it serves as a model for studying structure-activity relationships (SAR). Its molecular weight and logP value are often discussed in publications focusing on drug-likeness and ADMET (absorption, distribution, metabolism, excretion, and toxicity) predictions. Such studies are crucial for optimizing lead compounds in early-stage drug development.

In summary, N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]cyclohexanecarboxamide (CAS No. 1005301-79-0) represents a convergence of chemical innovation and biomedical potential. Its exploration aligns with contemporary scientific priorities, including sustainable chemistry and targeted therapy, making it a compelling subject for future research and development.